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Cat. No.: B15613464

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Cilobradine hydrochloride is a potent and selective blocker of Hyperpolarization-activated

Cyclic Nucleotide-gated (HCN) channels, which are crucial for regulating cardiac pacemaker

activity and neuronal excitability. This document provides a comprehensive technical overview

of Cilobradine hydrochloride, including its chemical properties, mechanism of action, and

relevant experimental data. Detailed protocols for key experimental techniques and

visualizations of its signaling pathway and experimental workflows are presented to support

further research and drug development efforts.

Chemical and Physical Properties
Cilobradine hydrochloride, also known as DK-AH 269, is a benzazepinone derivative.[1] Its

fundamental chemical and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 186097-54-1 [1][2][3][4][5]

Molecular Formula C₂₈H₃₉ClN₂O₅ [3][5]

Molecular Weight 519.07 g/mol [1][3]

Synonyms DK-AH 269 [3][5]

Appearance White to off-white solid powder [5]

Solubility Soluble in DMSO [5]

Mechanism of Action
Cilobradine hydrochloride is a selective blocker of HCN channels, which are responsible for

the pacemaker current (If or Ih) in cardiac sinoatrial node cells and various neurons.[6][2] This

current plays a critical role in initiating the diastolic depolarization phase of the action potential

in pacemaker cells, thereby controlling the heart rate. In neurons, the Ih current is involved in

setting the resting membrane potential and regulating neuronal excitability.

The primary mechanism of action of Cilobradine involves the blockade of the HCN channel

pore from the intracellular side. This interaction is use-dependent, meaning the degree of

blockade increases with the frequency of channel opening. Cilobradine reduces the amplitude

of the If/Ih current in a dose-dependent manner without significantly altering the voltage

dependence or kinetics of channel activation. By inhibiting this current, Cilobradine slows the

rate of diastolic depolarization, leading to a reduction in heart rate.

Quantitative Data
The inhibitory potency of Cilobradine hydrochloride has been characterized in various

experimental systems. The following tables summarize key quantitative data.

Table 1: In Vitro Inhibitory Potency
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Parameter Value
Cell
Type/Preparation

Reference

IC₅₀ (HCN channels) 0.62 µM
Mouse sinoatrial node

cells

IC₅₀ (Ih) 3.38 µM
Pituitary tumor (GH₃)

cells

IC₅₀ (hHCN4) 0.5 µM
CHO cells expressing

hHCN4

Table 2: In Vivo Efficacy

Parameter Value Species Effect Reference

ED₅₀ 1.2 mg/kg Mice
Heart rate

reduction

Experimental Protocols
Whole-Cell Patch-Clamp Recording of HCN Channels
This protocol is designed to measure the effect of Cilobradine on HCN channel currents (Ih) in

isolated cells.

Materials:

External Solution (in mM): 140 NaCl, 5.4 KCl, 1.8 CaCl₂, 0.8 MgCl₂, 5.5 glucose, 5 HEPES;

pH adjusted to 7.4 with NaOH.

Internal Solution (in mM): 130 K-aspartate, 10 NaCl, 2 Mg-ATP, 0.3 Na-GTP, 10 HEPES, 10

EGTA; pH adjusted to 7.2 with KOH.

Cilobradine hydrochloride stock solution (in DMSO or water).

Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

Borosilicate glass capillaries for pipette fabrication.
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Procedure:

Prepare isolated cells (e.g., primary cardiomyocytes, cultured neurons, or transfected cell

lines expressing specific HCN isoforms) and plate them on coverslips in a recording

chamber.

Continuously perfuse the recording chamber with the external solution.

Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled

with the internal solution.

Approach a target cell with the patch pipette and form a giga-ohm seal (>1 GΩ) on the cell

membrane.

Rupture the membrane patch to achieve the whole-cell configuration.

Clamp the cell membrane potential at a holding potential where HCN channels are closed

(e.g., -40 mV).

To elicit Ih, apply hyperpolarizing voltage steps (e.g., from -50 mV to -140 mV in 10 mV

increments for 2-4 seconds).

Record the resulting currents. The slowly activating inward current is Ih.

After obtaining a stable baseline recording, perfuse the chamber with the external solution

containing the desired concentration of Cilobradine hydrochloride.

Repeat the voltage-clamp protocol to record Ih in the presence of the compound.

Wash out the compound with the external solution and record the recovery of the current.

Analyze the data to determine the effect of Cilobradine on the amplitude and kinetics of Ih.

Two-Microelectrode Voltage-Clamp (TEVC) in Xenopus
Oocytes
This protocol is suitable for studying the effects of Cilobradine on specific HCN channel

isoforms expressed in Xenopus oocytes.
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Materials:

Xenopus laevis oocytes.

cRNA of the desired HCN channel isoform.

ND96 Solution (in mM): 96 NaCl, 2 KCl, 1.8 CaCl₂, 1 MgCl₂, 5 HEPES; pH 7.5.

TEVC setup with two microelectrodes, amplifier, and data acquisition system.

Glass capillaries for microelectrode fabrication.

3 M KCl for filling microelectrodes.

Procedure:

Inject the cRNA of the target HCN channel isoform into prepared Xenopus oocytes.

Incubate the oocytes for 2-7 days at 16-18°C to allow for channel expression.

Place an oocyte in the recording chamber and perfuse with ND96 solution.

Pull two microelectrodes to a resistance of 0.5-2 MΩ and fill them with 3 M KCl.

Impale the oocyte with both the voltage-sensing and current-injecting electrodes.

Clamp the oocyte membrane potential at a holding potential of approximately -30 mV.

Apply hyperpolarizing voltage steps to activate the expressed HCN channels and record the

resulting currents.

Establish a stable baseline recording.

Perfuse the chamber with ND96 solution containing Cilobradine hydrochloride.

Record the currents in the presence of the compound at various concentrations to generate

a dose-response curve.

Analyze the data to determine the IC₅₀ and other pharmacological parameters.
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Visualizations
Signaling Pathway of Cilobradine Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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